Aminoguanidine hydrochloride

Specification

• Description: Aminoguanidine is equipotent to L-NMMA and L-NNA as an inhibitor of iNOS. The IC50 values for inhibition of mouse iNOS and rat nNOS are 5.4 and 160 µM, respectively. Aminoguanidine also inhibits induction of iNOS protein expression by endotoxin in rat macrophages.; Aminoguanidine hydrochloride has been reported in a study as inhibitor of animal nitric oxide (NO)-synthase. Crystal structure of aminoguanidine hydrochloride has been investigated by Fourier and least squares method. Its crystals were monoclinic and the guanidine part of the aminoguanidinium ion is planar.; Pimagedine, also known as aminoguanidine, MDL-201228; YM-585; GER-11, is an AGE Inhibitor potentially for the treatment of diabetic nephropathy and diabetic retinopathy. Pimagedine is also a diamine oxidase and nitric oxide synthase inhibitor. It acts to reduce levels of advanced glycation end products (AGEs) through interacting with 3-deoxyglucosone.
• CAS No.: 1937-19-5
• Molecular Formula: CH7ClN4
• Molecular Weight: 110.55 g/mol
• IUPAC Name: amino(diaminomethylidene)azanium;chloride
• Standard InChI: InChI=1S/CH6N4.ClH/c2-1(3)5-4;/h4H2,(H4,2,3,5);1H
• Standard InChI Key: UBDZFAGVPPMTIT-UHFFFAOYSA-N
• Isomeric SMILES: C(=N/N)(\[NH3+])/N.[Cl-]
• SMILES: C(=NN)(N)N.Cl
• Canonical SMILES: C(=[NH+]N)(N)N.[Cl-]
• Appearance: Solid powder